Cas no 1804235-96-8 (2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1804235-96-8
• MF: C₁₁H₁₀BrF₃OS₂
• MW: 359.225710391998
• CID: 4973140
• Update Time: 2025-10-29

2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H10BrF3OS2/c1-6(12)10(16)8-5-7(18-11(13,14)15)3-4-9(8)17-2/h3-6H,1-2H3
• InChI Key： CIPIIFIIOKLBQB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1SC)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 5
• Topological Polar Surface Area: 67.7

Additional information on 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804235-96-8)

The compound 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804235-96-8) is a specialized organic molecule featuring a unique combination of functional groups, including a bromo substituent, methylthio and trifluoromethylthio moieties. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. Its trifluoromethylthio group, in particular, is of high interest due to its electron-withdrawing properties, which can enhance the metabolic stability of derived compounds.

In recent years, the demand for fluorinated compounds like 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring sulfur-containing and halogenated building blocks to develop novel therapeutics with improved efficacy. The presence of both bromo and trifluoromethylthio groups in this compound offers versatile reactivity, enabling its use in cross-coupling reactions and as a precursor for more complex structures.

From an industrial perspective, CAS No. 1804235-96-8 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are seeking efficient methods to incorporate fluorinated and sulfur-based functionalities without relying on hazardous reagents. This compound's potential for catalytic transformations aligns with the broader shift toward eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's role in medicinal chemistry. The trifluoromethylthio group is known to improve the lipophilicity and bioavailability of drug candidates, making 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one a key intermediate in the development of central nervous system (CNS) therapeutics and antimicrobial agents. Recent publications highlight its utility in designing inhibitors for enzymes involved in inflammatory pathways, a hot topic in biomedical research.

For synthetic chemists, the challenges associated with handling and stabilizing bromo-substituted ketones like this compound are often discussed. Questions such as "How to store bromo ketones safely?" or "Best practices for trifluoromethylthio incorporation" are commonly searched in professional databases. Proper storage under inert atmospheres and avoidance of prolonged light exposure are critical to maintaining the integrity of this reagent.

In summary, 2-Bromo-1-(2-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804235-96-8) represents a multifaceted tool for modern chemical research. Its applications span from pharmaceutical intermediates to material science, reflecting the evolving needs of the scientific community. As interest in fluorinated and sulfur-rich compounds grows, this molecule is poised to remain a subject of innovation and exploration.